Cas no 898782-20-2 ((3-chloro-5-fluorophenyl)-[2-(thiomorpholin-4-ylmethyl)phenyl]methanone)

• Product Name: (3-chloro-5-fluorophenyl)-[2-(thiomorpholin-4-ylmethyl)phenyl]methanone
• CAS No: 898782-20-2
• MF: C₁₈H₁₇ClFNOS
• MW: 349.85008597374
• MDL: MFCD03842780
• CID: 1948151
• PubChem ID: 24725441
• Update Time: 2025-05-20

(3-chloro-5-fluorophenyl)-[2-(thiomorpholin-4-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• (3-chloro-5-fluorophenyl)-[2-(thiomorpholin-4-ylmethyl)phenyl]methanone
• 3-CHLORO-5-FLUORO-2'-THIOMORPHOLINOMETHYLBENZOPHENONE
• CTK5G5981
• AG-H-66205
• KB-181718
• 898782-20-2
• (3-Chloro-5-fluorophenyl)[2-(4-thiomorpholinylmethyl)phenyl]methanone
• 3-chloro-5-fluoro-2'-thiomorpholinomethyl benzophenone
• DTXSID60643836
• AKOS016021249
• (3-Chloro-5-fluorophenyl){2-[(thiomorpholin-4-yl)methyl]phenyl}methanone
• MFCD03842780

• MDL： MFCD03842780
• Inchi： 1S/C18H17ClFNOS/c19-15-9-14(10-16(20)11-15)18(22)17-4-2-1-3-13(17)12-21-5-7-23-8-6-21/h1-4,9-11H,5-8,12H2
• InChI Key： HFZFZVAGOJCQCM-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C(C1=CC=CC=C1CN1CCSCC1)=O)F

Computed Properties

• Exact Mass: 349.07000
• Monoisotopic Mass: 349.0703412Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.297
• Boiling Point: 510°C at 760 mmHg
• Flash Point: 262.3°C
• Refractive Index: 1.614
• PSA: 45.61000
• LogP: 4.19680

Additional information on (3-chloro-5-fluorophenyl)-[2-(thiomorpholin-4-ylmethyl)phenyl]methanone

The Synthesis, Properties, and Applications of (3-chloro-5-fluorophenyl)-[2-(thiomorpholin-4-ylmethyl)phenyl]methanone

The compound (3-chloro-5-fluorophenyl)-[2-(thiomorpholin-4-ylmethyl)phenyl]methanone, with CAS number 898782-20-2, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a methanone group bridging two aromatic rings. The first ring is a chloro-fluorophenyl group, while the second ring is substituted with a thiomorpholinylmethyl group. This combination of functional groups and substituents imparts the molecule with intriguing chemical properties and potential applications.

Recent studies have focused on the synthesis of this compound, particularly its optimization for large-scale production. Researchers have explored various synthetic pathways, including Friedel-Crafts acylation and Ullmann coupling reactions. These methods have been refined to improve yield and purity, making the compound more accessible for further research and industrial applications. The use of thiomorpholine derivatives in such reactions has been highlighted as a key factor in achieving high-quality products.

The structural complexity of (3-chloro-5-fluorophenyl)-[2-(thiomorpholin-4-ylmethyl)phenyl]methanone contributes to its unique electronic properties. Computational studies have revealed that the molecule exhibits significant conjugation across its aromatic rings, which enhances its stability and reactivity. This property makes it a promising candidate for use in organic electronics, particularly in the development of advanced materials such as conductive polymers and semiconductors.

In terms of biological activity, this compound has shown potential as a modulator of cellular signaling pathways. Preclinical studies have demonstrated its ability to inhibit certain kinase enzymes, which are implicated in various disease states, including cancer and inflammatory disorders. These findings have sparked interest in exploring its therapeutic potential through further pharmacological studies.

The incorporation of fluorine and chlorine substituents in the molecule's structure also plays a crucial role in its pharmacokinetic profile. Fluorine substitution is known to enhance lipophilicity and improve drug absorption, while chlorine substitution can influence metabolic stability. These attributes make (3-chloro-5-fluorophenyl)-[2-(thiomorpholin-4-ylmethyl)phenyl]methanone a valuable tool in drug discovery efforts.

Moreover, the thiomorpholinylmethyl group introduces sulfur into the molecule, which can enhance its bioavailability and reduce toxicity. This feature is particularly advantageous in medicinal chemistry, where minimizing adverse effects while maintaining efficacy is a critical goal. Recent advancements in sulfur-containing drugs have underscored the importance of such substitutions in achieving optimal therapeutic outcomes.

In conclusion, (3-chloro-5-fluorophenyl)-[2-(thiomorpholin-4-ylmethyl)phenyl]methanone represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable asset for future research and development endeavors.